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Compound of Interest

Compound Name:
Ethyl L-phenylalaninate

hydrochloride

Cat. No.: B554976 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of active pharmaceutical ingredients and their intermediates

is fundamental. Ethyl L-phenylalaninate hydrochloride, a derivative of the essential amino

acid L-phenylalanine, serves as a crucial building block in peptide synthesis and various

pharmaceutical applications.[1] This technical guide provides a comprehensive overview of its

physical properties, presented for clarity and practical application in a laboratory and

development setting.

Core Physical and Chemical Characteristics
Ethyl L-phenylalaninate hydrochloride is identified by the CAS Number 3182-93-2.[1][2][3][4]

[5][6][7][8][9][10] It has a molecular formula of C₁₁H₁₆ClNO₂ and a molecular weight of

approximately 229.7 g/mol .[3][4][7][8][11] The compound is also known by several synonyms,

including L-Phenylalanine ethyl ester hydrochloride, H-L-Phe-OEt·HCl, and Phe-OEt HCl.[1][2]

[3]

Tabulated Physical Properties
The quantitative physical properties of Ethyl L-phenylalaninate hydrochloride are

summarized in the table below for ease of reference and comparison.
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Property Value Source(s)

Appearance

White to pale cream or pale

blue powder, crystalline

powder, crystals, or fine

needle-like crystalline solid.

[1][2][3][5][6][7][8]

Melting Point 150-160 °C [1]

154-157 °C [8]

155-156 °C [2][3][9][10]

157-158 °C [5]

126-127 °C [6]

Boiling Point 281.3 °C at 760 mmHg [2][6]

Flash Point 140.3 °C [2][6]

Solubility Soluble in methanol and water. [2][3][6]

Optical Rotation [α]²⁰/D: -8 ± 1° (c=2 in H₂O) [1]

[α]²⁰/D: +32.2° to +35.2° (c=2

in C₂H₅OH)
[8]

[α]²⁰/D: -7.8° (c=2 in H₂O) [9][10]

[α]²¹/D: +33.7° (c=2 in

C₂H₅OH)
[3][6]

Water Content ≤1% (Karl Fischer Titration) [7]

Hygroscopicity Hygroscopic [2][3]

Storage

Store at room temperature or

between 0-8 °C, in a dark, dry,

and tightly sealed container.

[1][2][3][5][6]

Experimental Protocols
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Detailed experimental protocols for the determination of the physical properties listed above

are based on standard laboratory techniques. While the cited sources do not provide

exhaustive step-by-step procedures for each measurement, the general methodologies are

well-established in the field of chemistry.

Melting Point Determination: Typically determined using a melting point apparatus where a

small sample is heated at a controlled rate. The range is recorded from the temperature at

which the first drop of liquid appears to the temperature at which the entire sample is liquid.

Boiling and Flash Point Determination: These are standard methods that involve heating the

substance under controlled conditions to determine the temperature of vaporization and the

temperature at which the vapor can be ignited, respectively.

Solubility Assessment: This involves adding a specified amount of the solute to a known

volume of the solvent at a given temperature and observing the extent of dissolution.

Optical Rotation Measurement: Measured using a polarimeter. A solution of the compound

with a known concentration is prepared, and the angle of rotation of plane-polarized light

passing through the solution is measured. The specific rotation is then calculated based on

the observed rotation, path length, and concentration.

Water Content Analysis: The Karl Fischer titration method is a standard technique for

quantifying the amount of water in a sample.[7]

Synthesis Workflow
The synthesis of Ethyl L-phenylalaninate hydrochloride from L-phenylalanine is a common

procedure in organic chemistry. The following diagram illustrates a typical workflow for this

synthesis.
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Reactants

Reaction

Work-up and Isolation

Final Product

L-phenylalanine

Dissolve L-phenylalanine
in ethanol

Anhydrous Ethanol Trimethylchlorosilane (TMSCl)

Slowly add TMSCl at
room temperature

Heat reaction mixture
at 80 °C

Cool to room temperature

Concentrate under
reduced pressure

Dissolve residue in ether

Filter the resulting slurry

Wash solid with ether

Dry solid under
high vacuum

Ethyl L-phenylalaninate
hydrochloride

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of Ethyl L-phenylalaninate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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